N-Hydroxy-1H-indole-3-carboxamidine

• IUPAC Name: N'-hydroxy-1H-indole-3-carboximidamide
• InChI: InChI=1S/C9H9N3O/c10-9(12-13)7-5-11-8-4-2-1-3-6(7)8/h1-5,11,13H,(H2,10,12)
• InChI Key: GLODAUYNZPGORS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C(=NO)N
• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol

Description

N-Hydroxy-1H-indole-3-carboxamidine is a useful research compound. Its molecular formula is C9H9N3O and its molecular weight is 175.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Applications in Medicinal Chemistry :

  • Heteroarylogous 1H-indole-3-carboxamidines, which are related to N-Hydroxy-1H-indole-3-carboxamidine, can be synthesized via a novel one-pot multicomponent reaction. This synthesis strategy is useful in producing compounds with potential therapeutic properties, including antioxidant, anti-HIV, and anti-cancer activities (La Spisa, Meneghetti, Pozzi, & Tron, 2014).
  • Indole derivatives are also found in pharmaceuticals, functional materials, and agrochemicals, demonstrating their broad applicability in various fields (Al-Ostoot et al., 2019).

• Chemical Properties and Structural Analysis :

  • The indole nucleus, which is a component of this compound, is important in molecules with significant biological activity. Studies on the synthesis, elucidation, and structural analysis of related indole compounds help in understanding the chemical properties and potential applications of these compounds in biological systems (Geetha et al., 2019).

• Catalytic Reactions and Bond Formation :

  • Research on N-methoxy-1H-indole-1-carboxamides and their selective coupling with aryl boronic acids provides insights into the catalytic reactions involving indole compounds. These studies highlight their utility in diverse product formation, which is significant in the development of new chemical entities (Zheng, Zhang, & Cui, 2014).

• Biological and Pharmacological Activities :

  • Indole derivatives have been shown to inhibit Na+/H+ exchangers, with certain substitutions enhancing their activity. This suggests potential applications in the development of treatments for conditions where Na+/H+ exchange is implicated (Kitano et al., 1999).
  • Another study on the metabolism and disposition of a specific γ-aminobutyric acid type A receptor partial agonist, which is a derivative of 1H-indole-3-carboxamide, reveals insights into the pharmacokinetic properties of such compounds (Shaffer et al., 2008).

• Synthesis of Indole Derivatives :

  • The synthesis of indole derivatives, like the ones related to this compound, and their analysis provides valuable knowledge for the creation of novel compounds with potential applications in disease treatment and other areas (Gokhale et al., 2017).